Cas no 20886-90-2 (2-[(diethylamino)methyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 2-[(diethylamino)methyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 20886-90-2
• MF: C₁₅H₂₁N₃OS
• MW: 291.41174197197
• CID: 1397062
• PubChem ID: 210050
• Update Time: 2025-04-20

2-[(diethylamino)methyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[(diethylamino)methyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 2-[(diethylamino)methyl]-5,6,7,8-tetrahydro-
• 2-(diethylaminomethyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• DTXSID70175012
• 2-((Diethylamino)methyl)-5,6,7,8-tetrahydro-(1)benzothieno(2,3-d)pyrimidin-4(3H)-one
• 20886-90-2
• (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-((diethylamino)methyl)-
• 2-(Diethylaminomethyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzo(b)thieno(2,3-d)pyrimidine
• 2-(Diethylaminomethyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzo(b)thieno(2,3-d)pyrimidine [French]
• AKOS000281432

• Inchi： 1S/C15H21N3OS/c1-3-18(4-2)9-12-16-14(19)13-10-7-5-6-8-11(10)20-15(13)17-12/h3-9H2,1-2H3,(H,16,17,19)
• InChI Key： IQLKRIXPVZJLFY-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CN(CC)CC)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 291.14073
• Monoisotopic Mass: 291.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 44.7